Cas no 401566-69-6 (Ethyl 5,6-Dichloronicotinate)

Ethyl 5,6-Dichloronicotinate is a chlorinated derivative of nicotinic acid, known for its enhanced solubility and stability. It offers improved chemical reactivity and serves as a potent intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its unique structural features contribute to its effectiveness in organic synthesis, making it a valuable compound in research and industrial applications.
Ethyl 5,6-Dichloronicotinate structure
Ethyl 5,6-Dichloronicotinate structure
Product Name:Ethyl 5,6-Dichloronicotinate
CAS No:401566-69-6
MF:C8H7Cl2NO2
MW:220.052680253983
MDL:MFCD03093627
CID:325782
PubChem ID:87569173
Update Time:2025-07-30

Ethyl 5,6-Dichloronicotinate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5,6-dichloronicotinate
    • 5,6-DICHLOROPYRIDINE-3-CARBOXYLIC ACID ETHYL ESTER
    • 5,6-Dichloronicotinic Acid Ethyl Ester 5,6-Dichloropyridine-3-carboxylic Acid Ethyl Ester Ethyl 5,6-Dichloropyridine-3-carboxylate
    • 3-PYRIDINECARBOXYLIC ACID,5,6-DICHLORO-,ETHYL ESTER
    • 5,6-Dichloro-nicotinic acid ethyl ester
    • ethyl 5,6-dichloropyridine-3-carboxylate
    • 5,6-DICHLORONICOTINIC ACID ETHYL ESTER
    • 3-Pyridinecarboxylic acid, 5,6-dichloro-, ethyl ester
    • Ethyl5,6-Dichloronicotinate
    • WGQSPCCCBKQNEV-UHFFFAOYSA-N
    • SBB014427
    • STK689864
    • ethyl 5,6-dichloro-3-pyridinecarboxylate
    • ST41
    • 5,6-Dichloro-3-pyridinecarboxylic acid ethyl ester
    • DTXSID80587925
    • FT-0742117
    • AKOS005601974
    • CS-W014259
    • MFCD03093627
    • AS-59465
    • D2772
    • T70882
    • J-521079
    • SCHEMBL337203
    • 401566-69-6
    • DB-069957
    • Ethyl 5,6-Dichloronicotinate
    • MDL： MFCD03093627
    • Inchi： 1S/C8H7Cl2NO2/c1-2-13-8(12)5-3-6(9)7(10)11-4-5/h3-4H,2H2,1H3
    • InChI Key： WGQSPCCCBKQNEV-UHFFFAOYSA-N
    • SMILES： ClC1=C(N=CC(C(=O)OCC)=C1)Cl

Computed Properties

  • Exact Mass: 218.98500
  • Monoisotopic Mass: 218.9853839g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 39.2

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 44.0 to 48.0 deg-C
  • PSA: 39.19000
  • LogP: 2.56510
  • Solubility: Not determined

Ethyl 5,6-Dichloronicotinate Security Information

Ethyl 5,6-Dichloronicotinate Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 5,6-Dichloronicotinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Ethyl 5,6-dichloronicotinate
 401566-69-6 97%
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 $337 2021-08-05
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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Ethyl 5,6-Dichloronicotinate
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Ethyl 5,6-Dichloronicotinate
 401566-69-6 98%
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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Ethyl 5,6-Dichloronicotinate
 401566-69-6 98%
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TRC
E915940-50mg
Ethyl 5,6-Dichloronicotinate
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50mg
 $ 50.00 2022-06-05
TRC
E915940-100mg
Ethyl 5,6-Dichloronicotinate
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100mg
 $ 65.00 2022-06-05
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E915940-500mg
Ethyl 5,6-Dichloronicotinate
 401566-69-6
500mg
 $ 115.00 2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E870386-1g
Ethyl 5,6-Dichloronicotinate
 401566-69-6 98%
1g
 446.40 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
DY211-200mg
Ethyl 5,6-Dichloronicotinate
 401566-69-6 98.0%(GC)
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 ￥201.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Ethyl 5,6-Dichloronicotinate
 401566-69-6 98.0%(GC)
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Ethyl 5,6-Dichloronicotinate Production Method

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